3,5-Di-O-galloyl-4-O-digalloylquinic acid

• CAS No.: 123134-19-0
• Molecular Formula: C35H28O22
• Molecular Weight: 800.6 g/mol
• IUPAC Name: (3R,5R)-4-[3,5-dihydroxy-4-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy-1-hydroxy-3,5-bis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C35H28O22/c36-15-1-11(2-16(37)25(15)44)30(47)54-23-9-35(53,34(51)52)10-24(55-31(48)12-3-17(38)26(45)18(39)4-12)29(23)57-33(50)14-7-21(42)28(22(43)8-14)56-32(49)13-5-19(40)27(46)20(41)6-13/h1-8,23-24,29,36-46,53H,9-10H2,(H,51,52)/t23-,24-,29?,35?/m1/s1
• InChI Key: IUPQNOUMMBZOED-JHZIIMIVSA-N
• Isomeric SMILES: C1[C@H](C([C@@H](CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O
• SMILES: C1C(C(C(CC1(C(=O)O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O
• Synonyms: 3,5,4,4-tetraGQA; 3,5-di-O-galloyl-4-O-digalloylquinic acid

Description

4-O-Digalloyl-3, 5-di-O-galloylquinic acid, also known as 3, 5, 4, 4-tetragqa or 3, 5-g-4-digqa, belongs to the class of organic compounds known as depsides and depsidones. These are polycyclic compounds that is either a polyphenolic compound composed of two or more monocyclic aromatic units linked by an ester bond (depside), or a compound containing the depsidone structure (depsidone). 4-O-Digalloyl-3, 5-di-O-galloylquinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-O-digalloyl-3, 5-di-O-galloylquinic acid is primarily located in the membrane (predicted from logP).